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Compound of Interest

Compound Name: LM 2005

Cat. No.: B1674961 Get Quote

An in-depth analysis of "LM 2005" reveals that this designation can refer to different chemical

solutions depending on the manufacturer. The most clearly defined is a laboratory solution by

Carl ROTH, alongside a diesel additive by Liqui Moly. This guide will focus on the composition

of these two distinct products.

Carl ROTH LM 2005: An Acetic Acid Solution
The product designated as "LM 2005" from Carl ROTH is a mixture primarily composed of

water and acetic acid.[1] This solution is classified as a hazardous substance, requiring specific

handling and safety precautions.

Quantitative Composition
The concentration of the hazardous component, acetic acid, falls within a specific range,

dictating its classification and handling requirements.

Component CAS Number
EINECS
Number

Index Number Concentration

Acetic Acid 64-19-7 200-580-7 607-002-00-6 20 - < 25%

Water Balance

Experimental Protocols
While specific experimental protocols for the use of "LM 2005" are application-dependent and

not detailed in safety data sheets, standard laboratory procedures for handling acidic solutions
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should be followed. This includes the use of personal protective equipment such as gloves, eye

protection, and appropriate clothing.[1]

First Aid Measures:

After inhalation: Supply fresh air or oxygen; seek medical attention.[1]

After skin contact: Wash with plenty of water and remove contaminated clothing. If irritation

occurs, seek medical advice.[1]

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and consult a doctor.[1]

After swallowing: Have the victim drink water (at most 2 glasses). Do not induce vomiting

due to the risk of perforation.[1]

Logical Relationship of Components
The following diagram illustrates the simple mixture composition of the Carl ROTH "LM 2005"

solution.

LM 2005 Solution

Water Acetic Acid (20 - < 25%)
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Caption: Composition of Carl ROTH LM 2005 Solution.

Liqui Moly Diesel Purge (LM2005)
Another product identified with the code "LM2005" is "Diesel Purge" manufactured by Liqui

Moly.[2] This is a more complex mixture of hydrocarbons designed for cleaning fuel systems.[3]
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Quantitative Composition
The primary hazardous component of this solution is a specific fraction of distilled petroleum.

Component Concentration

Distillates (petroleum), hydrotreated light 90 - 100%

Hazard Information
This solution is classified as a combustible liquid and may be fatal if swallowed and enters

airways. It is also harmful to aquatic life with long-lasting effects.[3]

Logical Relationship of Components
The diagram below shows the primary component of the Liqui Moly Diesel Purge.

Liqui Moly Diesel Purge (LM2005)

Distillates (petroleum), hydrotreated light (90-100%)
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Caption: Primary Component of Liqui Moly Diesel Purge (LM2005).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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